Cas no 897484-90-1 (4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897484-90-1
• MF: C₁₈H₁₈N₄O₄S
• MW: 386.424922466278
• CID: 5480122
• Update Time: 2025-10-30

4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrofuran-2-yl)methanone
• 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C18H18N4O4S/c1-11-3-4-12(2)16-15(11)19-18(27-16)21-9-7-20(8-10-21)17(23)13-5-6-14(26-13)22(24)25/h3-6H,7-10H2,1-2H3
• InChI Key： LNLGKPXCIJXZGA-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C=CC(C)=C3S2)CC1)(C1=CC=C([N+]([O-])=O)O1)=O

Additional information on 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

Comprehensive Overview of 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897484-90-1)

The compound 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897484-90-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This benzothiazole derivative is characterized by its unique combination of a nitrofuran moiety and a piperazine ring, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a pharmacological agent, especially in the context of targeting specific enzymes or receptors involved in disease pathways.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole due to their versatility in drug design. The nitrofuran group, in particular, is known for its electron-withdrawing properties, which can enhance the compound's reactivity and binding affinity. This makes it a valuable scaffold for developing antimicrobial or anticancer agents, aligning with current trends in addressing antibiotic resistance and oncology research.

The piperazine ring in this compound is another critical feature, as it is a common motif in many FDA-approved drugs. Its presence often improves solubility and pharmacokinetic properties, making the molecule more suitable for therapeutic use. Given the rising demand for small-molecule inhibitors in precision medicine, 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole could serve as a promising candidate for further optimization and clinical evaluation.

From a synthetic chemistry perspective, the preparation of 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole involves multi-step reactions, including amide coupling and cyclization processes. These methods are well-documented in the literature, but researchers continue to explore greener and more efficient synthetic routes to meet the demands of sustainable chemistry. This aligns with the broader industry shift toward green synthesis and reduced environmental impact.

In addition to its potential therapeutic applications, 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole has also been studied for its structure-activity relationship (SAR). Understanding how modifications to its core structure affect biological activity is crucial for rational drug design. This is particularly relevant given the increasing use of computational chemistry and AI-driven drug discovery tools, which rely on high-quality SAR data to predict compound behavior.

Another area of interest is the compound's potential role in targeted therapy. With the rise of personalized medicine, there is a growing need for molecules that can selectively interact with disease-specific biomarkers. The benzothiazole core of this compound has been linked to interactions with various biological targets, including kinases and GPCRs, making it a subject of ongoing research in this field.

Finally, the safety and toxicological profile of 4,7-dimethyl-2-4-(5-nitrofuran-2-carbonyl)piperazin-1-yl-1,3-benzothiazole remain areas of active investigation. While preliminary studies suggest low acute toxicity, comprehensive evaluations are necessary to ensure its suitability for further development. This is especially important in light of regulatory requirements and the need for translational research to bridge the gap between lab discoveries and clinical applications.